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Compound of Interest

Compound Name: Boc-020c¢-020c¢c-OH
CAS No.: 1069067-08-8
Cat. No.: B1504777
Get Quote
. J

As a Senior Application Scientist, my priority is to empower your research by ensuring you can
handle our products with the utmost confidence and safety. This guide moves beyond a simple
checklist to provide a deep, procedural framework for the safe handling of Boc-020c¢-020c-
OH (CAS 1069067-08-8), a versatile PEG linker. The core principle of this guide is proactive
risk mitigation, especially vital when dealing with compounds whose toxicological profiles are
not yet exhaustively studied.

Chemical Identity and Hazard Assessment

Boc-020c¢-020c-OH is a polyethylene glycol (PEG) derivative containing a terminal carboxylic
acid and a tert-Butyloxycarbonyl (Boc) protected amine. Understanding this structure is key to
anticipating its reactivity and handling requirements. The Boc group is notably sensitive to
strong acids, while the PEG chain imparts specific solubility and handling characteristics.[1]
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Property Value Source
CAS Number 1069067-08-8 [2][3]
Molecular Formula C17H32N209 [2][3]
Molecular Weight 408.44 g/mol [2][3]
Physical State Likely a low-melting solid [4115]

Core Hazard Analysis

The most critical piece of information from the Safety Data Sheet (SDS) is that the chemical,
physical, and toxicological properties of Boc-020¢-020c¢-OH have not been thoroughly
investigated.[2] This lack of comprehensive data mandates a conservative approach, treating
the compound with a high degree of caution and assuming it may be hazardous until proven
otherwise. The SDS does note a potential for respiratory irritation, which directly informs our
respiratory protection strategy.[2]

Personal Protective Equipment (PPE): A Multi-
Barrier Approach

Given the incomplete hazard profile, a multi-barrier PPE strategy is essential to minimize all
potential routes of exposure: dermal, ocular, and respiratory.
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Protection Type

Minimum
Requirement

Recommended for

Rationale

Prevents skin contact.
Nitrile offers good

resistance to a broad

b | Nitrile Gloves, Fully- All handling range of chemicals. A
erma
Buttoned Lab Coat procedures lab coat protects
against incidental
splashes and dust.[6]
[7]
) ] Protects eyes from
Safety Glasses with All handling )
Ocular ] ) dust particles and
Side-Shields procedures

minor splashes.[7]

Ocular (Enhanced)

Chemical Safety
Goggles

Preparing solutions,
performing reactions,

risk of splash

Provides a full seal
around the eyes,
offering superior
protection against
splashes of the

chemical or solvents.

Respiratory

Handled in a certified

chemical fume hood

Weighing solid
material, any
procedure that could
generate dust or

aerosols

A fume hood is the
primary engineering
control to prevent
inhalation of airborne

particles.[8]

Respiratory

(Supplemental)

NIOSH-approved N95
(US) or P1 (EU)

respirator

If a fume hood is
unavailable for non-

aerosolizing tasks

For nuisance dust

exposure.[2]

Diagram: PPE Selection Workflow

Below is a decision-making workflow to guide the selection of appropriate PPE for handling

Boc-020c¢-020c-OH.
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Start: Prepare to Handle
Boc-020c¢-020c¢-OH
What is the task?

Solid Form

Handling Liquid/
Solution

Weighing Solid

Required PPE: Required PPE:
- Nitrile Gloves - Nitrile Gloves
- Lab Coat - Lab Coat
- Safety Goggles - Safety Glasses
- Work in Fume Hood (Goggles if splash risk)

Click to download full resolution via product page

Caption: PPE selection workflow for Boc-020¢-020c¢-OH.

Operational Protocols for Safe Handling

Adherence to standardized laboratory procedures is the foundation of safety. The following
protocols are designed to minimize exposure and maintain compound integrity.

Storage and Preparation

Most PEG acid reagents are low-melting, potentially hygroscopic solids.[4][5]
» Storage: Upon receipt, store the container desiccated at -20°C.[4][5]

o Equilibration: Before opening, allow the container to equilibrate to room temperature
completely. This critical step prevents atmospheric moisture from condensing on the cold
product, which could lead to hydrolysis or degradation.[5][9]
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Step-by-Step: Weighing and Solution Preparation

This procedure should be performed inside a certified chemical fume hood.
Don PPE: Put on your lab coat, safety goggles, and nitrile gloves.

Prepare Workspace: Lay down absorbent bench paper in the fume hood to contain any
minor spills.

Dispense Solid: Use a clean spatula to carefully weigh the desired amount of Boc-O20c-
020c-OH into a suitable container. Avoid any actions that could create dust.[2]

Prepare Stock Solution (Recommended): To facilitate easier handling for future experiments,
preparing a stock solution is advised.[4][5]

o Add a high-purity, anhydrous solvent such as dimethylformamide (DMF) or dimethyl
sulfoxide (DMSO) to the weighed solid.[4][5]

o Cap the vial and mix gently (vortex or sonicate) until fully dissolved.

Seal and Store: Tightly seal the stock solution. To minimize air exposure, consider using a
septum cap and storing the solution under an inert gas like argon or nitrogen.[5] Store the
stock solution at -20°C.[5]

Clean Up: Clean the spatula and work area thoroughly. Dispose of contaminated bench
paper and gloves as chemical waste.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release or exposure.

Spill Management

Should a spill of the solid material occur:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.
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e Don PPE: Before cleanup, don appropriate PPE, including a lab coat, gloves, goggles, and,
if significant dust is present, respiratory protection.[2]

o Containment: Cover the spill with a dry, inert absorbent material like sand or vermiculite.

o Cleanup: Carefully sweep up the material without creating dust.[2] Place the collected
material and all cleanup supplies into a clearly labeled, sealed container for hazardous waste
disposal.[2]

o Decontaminate: Wipe the spill area with soap and water.

e Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

Diagram: Solid Spill Cleanup Workflow
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SOLID SPILL DETECTED
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Don Enhanced PPE:
Gloves, Goggles,
Lab Coat, Respirator (if dusty)

Gently Cover Spill
with Inert Absorbent

Carefully Sweep Up
(Avoid Dust)

Place in Labeled,
Sealed Waste Container

Decontaminate Area
with Soap & Water

Report to EHS

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning a solid chemical spill.

First Aid Measures
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These first aid recommendations are based on the SDS for Boc-020c¢-020c¢-OH.[2] Always

show the SDS to attending medical personnel.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration and seek immediate medical attention.[2][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Consult a
physician if irritation develops.[2][7]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Consult a physician.[2][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician immediately.[2][7]

Waste Disposal Plan

Proper chemical waste management is a critical component of laboratory safety and

environmental responsibility.

Disposal Prohibitions

DO NOT dispose of Boc-020c¢-020c¢-OH, or its solutions, down the drain. PEG compounds
can negatively impact wastewater treatment processes.[6][11]

DO NOT dispose of the solid chemical in the regular trash.[6]

Step-by-Step Waste Collection and Disposal Procedure

Initial Assessment: Determine if the waste is pure Boc-020c¢-020c¢-OH or if it is
contaminated with other hazardous substances (e.g., solvents). If contaminated, the entire
mixture must be treated according to the regulations for the most hazardous component.[6]

Container: Collect all waste (solid residue, unused solutions, contaminated labware) in a
chemically compatible, sealable container.[6][11]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Boc-020c¢-020c-0OH," and any other components in the mixture. Note the accumulation
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start date.[6]

e Segregation: Do not mix this waste stream with other incompatible chemical wastes.[6]

» Final Disposal: Arrange for collection and disposal through your institution's EHS office or a
licensed professional chemical waste disposal company.[2][6] The recommended disposal
method is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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